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Compound of Interest

Compound Name: GE1111

Cat. No.: B15572598 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
GE1111 is a potent antagonist of the Mas-related G protein-coupled receptor X2 (MRGPRX2),

a key receptor involved in mast cell degranulation and inflammatory responses.[1][2][3] These

application notes provide detailed protocols for the preparation, storage, and application of

GE1111 stock solutions for in vitro cell culture experiments. Adherence to these guidelines will

ensure the stability, and efficacy of the compound in your research. GE1111 has been shown

to inhibit mast cell degranulation with an IC50 of approximately 4.7 to 5 µM and MRGPRX2

activation with an IC50 of around 9.42 µM.[1][2][3]

Physicochemical and Biological Properties
A clear understanding of the properties of GE1111 is crucial for its effective use in experimental

settings.
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Property Value Reference

Molecular Weight 466.48 g/mol [1]

Formula C28H22N2O5 [1]

CAS Number 2883669-12-1 [1]

Appearance Solid [1][2]

Target
Mas-related G protein-coupled

receptor X2 (MRGPRX2)
[1][2][3]

Biological Activity

Inhibits mast cell degranulation

and MRGPRX2 activation.[1]

[2][3]

IC50 (MRGPRX2) 9.42 µM [1][3]

IC50 (Mast Cell Degranulation) 4.7 µM [1][3]

Solubility Data
Proper dissolution is critical for the biological activity of GE1111. It is sparingly soluble in

aqueous solutions, thus requiring an organic solvent for the initial stock solution.

Solvent Concentration Remarks

DMSO 100 mg/mL (214.37 mM)

Ultrasonic treatment may be

required. Use of newly

opened, anhydrous DMSO is

recommended as it is

hygroscopic.[1]

DMSO 10 mM [2]

Experimental Protocols
Protocol 1: Preparation of a 100 mM GE1111 Stock
Solution in DMSO
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This protocol details the preparation of a high-concentration primary stock solution of GE1111.

Materials:

GE1111 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Ultrasonic water bath (optional)

Procedure:

Aseptic Technique: Perform all steps in a sterile environment (e.g., a laminar flow hood) to

prevent contamination of the stock solution.

Weighing GE1111: Carefully weigh the desired amount of GE1111 powder. For example, to

prepare 1 mL of a 100 mM stock solution, weigh out 46.65 mg of GE1111.

Dissolution: Add the appropriate volume of anhydrous DMSO to the GE1111 powder. For a

100 mM stock, if you weighed 46.65 mg, add 1 mL of DMSO.

Mixing: Vortex the solution vigorously until the GE1111 is completely dissolved. If

precipitation occurs, gentle heating or sonication can be used to aid dissolution.[1]

Sterilization (Optional): If necessary, the stock solution can be sterilized by filtering through a

0.22 µm syringe filter compatible with DMSO.

Aliquoting: Dispense the stock solution into smaller, single-use aliquots in sterile

microcentrifuge tubes. This prevents repeated freeze-thaw cycles which can degrade the

compound.[1]

Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for

long-term storage (up to 6 months).[1]
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Protocol 2: Preparation of Working Solutions for Cell
Culture
This protocol describes the dilution of the primary DMSO stock solution to a final working

concentration in cell culture medium.

Materials:

100 mM GE1111 stock solution in DMSO

Pre-warmed complete cell culture medium

Sterile microcentrifuge tubes or plates

Procedure:

Thawing: Thaw a single aliquot of the 100 mM GE1111 stock solution at room temperature.

Intermediate Dilution (Recommended): To avoid issues with precipitation and to ensure

accurate final concentrations, it is recommended to perform an intermediate dilution of the

stock solution in cell culture medium. For example, to prepare a 1 mM intermediate stock,

dilute the 100 mM stock 1:100 in pre-warmed medium.

Final Dilution: Add the appropriate volume of the intermediate or primary stock solution to

your cell culture vessel containing cells and medium to achieve the desired final

concentration. For example, to achieve a final concentration of 50 µM from a 100 mM stock,

you would perform a 1:2000 dilution. It is crucial to mix the solution gently but thoroughly

immediately after adding the compound.

Vehicle Control: It is essential to include a vehicle control in your experiments. This control

should contain the same final concentration of DMSO as the GE1111-treated samples.

Storage and Stability
Proper storage is vital to maintain the integrity of GE1111.
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Form Storage Temperature Duration

Solid Powder -20°C 3 years

4°C 2 years

In Solvent (DMSO) -20°C 1 month

-80°C 6 months

Note: Always refer to the manufacturer's datasheet for the most up-to-date storage

recommendations. Once prepared, stock solutions should be stored in tightly sealed vials to

prevent evaporation and contamination. Avoid repeated freeze-thaw cycles.[1]

Mechanism of Action and Signaling Pathway
GE1111 functions by antagonizing the MRGPRX2 receptor. This inhibition prevents mast cell

degranulation and the subsequent release of inflammatory mediators. The downstream

signaling pathways inhibited by GE1111 include PLC-γ, ERK1/2, and Akt.[2] Recent studies

have also highlighted its role in reducing the expression of inflammatory cytokines such as

TSLP, IL-13, MCP-1, TNF-α, and IL-1β in mast cells and keratinocytes.[4][5]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.medchemexpress.com/ge1111.html
https://www.benchchem.com/product/b15572598?utm_src=pdf-body
https://www.benchchem.com/product/b15572598?utm_src=pdf-body
https://www.probechem.com/products_GE1111.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC11137259/
https://pubmed.ncbi.nlm.nih.gov/38817611/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15572598?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mast Cell

MRGPRX2

PLC-γ ERK1/2 Akt

Mast Cell
Degranulation

Inflammatory Cytokine
Release

GE1111

Inhibits

Agonist
(e.g., Compound 48/80, LL-37)

Activates

Click to download full resolution via product page

Caption: GE1111 inhibits MRGPRX2, blocking downstream signaling and mast cell

degranulation.

Experimental Workflow
The following diagram illustrates a typical workflow for utilizing GE1111 in a cell-based assay.
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Caption: Workflow for preparing and using GE1111 in cell culture experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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